Cas no 114437-24-0 (β-Furoyleupatolide)

• Product Name: β-Furoyleupatolide
• CAS No: 114437-24-0
• MF: C₂₀H₂₂O₅
• MW: 342.385686397552
• CID: 3013702
• PubChem ID: 13994641
• Update Time: 2025-10-28

β-Furoyleupatolide Chemical and Physical Properties

Names and Identifiers

• β-Furoyleupatolide
• Beta-Furoyleupatolide
• 114437-24-0
• AKOS040761410
• HY-N9277
• CS-0159154
• [(3aR,4R,6E,10E,11aR)-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] furan-3-carboxylate
• PEA43724

• Inchi： 1S/C20H22O5/c1-12-5-4-6-13(2)10-17(25-20(22)15-7-8-23-11-15)18-14(3)19(21)24-16(18)9-12/h6-9,11,16-18H,3-5,10H2,1-2H3
• InChI Key： RCMIINPNTIVOIK-UHFFFAOYSA-N
• SMILES： CC1CCC=C(C)CC(OC(C2=COC=C2)=O)C2C(OC(C2=C)=O)C=1

Computed Properties

• Exact Mass: 342.14672380g/mol
• Monoisotopic Mass: 342.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 65.7Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 506.2±50.0 °C at 760 mmHg
• Flash Point: 259.9±30.1 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

β-Furoyleupatolide Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones

Additional information on β-Furoyleupatolide

Research Brief on β-Furoyleupatolide (CAS: 114437-24-0): Recent Advances and Therapeutic Potential

β-Furoyleupatolide (CAS: 114437-24-0) is a sesquiterpene lactone derived from the Eupatorium genus, which has garnered significant attention in recent years due to its promising pharmacological properties. This compound, characterized by its unique furoyl moiety, exhibits a range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The growing body of research on β-Furoyleupatolide underscores its potential as a lead compound for drug development, particularly in the fields of oncology and immunology. This research brief aims to summarize the latest findings on β-Furoyleupatolide, focusing on its mechanisms of action, therapeutic applications, and recent advancements in its synthesis and optimization.

Recent studies have elucidated the molecular mechanisms underlying the anti-inflammatory effects of β-Furoyleupatolide. A 2023 study published in the Journal of Natural Products demonstrated that this compound inhibits the NF-κB signaling pathway, a critical regulator of inflammatory responses. By suppressing the activation of NF-κB, β-Furoyleupatolide reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. Furthermore, the compound's ability to modulate the NLRP3 inflammasome has been highlighted in a separate study, suggesting its broader applicability in inflammation-related disorders.

In the realm of oncology, β-Furoyleupatolide has shown remarkable potential as an anticancer agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound induces apoptosis in various cancer cell lines, including breast, lung, and colon cancers, through the activation of the intrinsic apoptotic pathway. Notably, β-Furoyleupatolide was found to upregulate pro-apoptotic proteins such as Bax and caspase-3 while downregulating anti-apoptotic proteins like Bcl-2. These findings were corroborated by in vivo experiments, where the compound significantly reduced tumor growth in xenograft models without exhibiting significant toxicity to normal tissues. Such results position β-Furoyleupatolide as a promising chemotherapeutic agent with a favorable safety profile.

Advancements in the synthetic chemistry of β-Furoyleupatolide have also been a focal point of recent research. The compound's complex structure, featuring a fused furan ring and a lactone moiety, presents challenges for large-scale synthesis. However, a 2023 study in Organic Letters described an efficient, multi-step synthesis route that improves yield and scalability. This breakthrough is expected to facilitate further pharmacological studies and preclinical development of β-Furoyleupatolide. Additionally, structural analogs of the compound have been synthesized to explore structure-activity relationships (SAR), leading to the identification of derivatives with enhanced bioactivity and stability.

Despite these promising developments, challenges remain in the clinical translation of β-Furoyleupatolide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical and clinical studies. Recent efforts have focused on formulating β-Furoyleupatolide in nanoparticle-based delivery systems to improve its pharmacokinetic properties. A 2023 pilot study demonstrated that liposomal encapsulation of the compound significantly enhanced its solubility and tumor-targeting efficiency, paving the way for future therapeutic applications.

In conclusion, β-Furoyleupatolide (CAS: 114437-24-0) represents a compelling candidate for drug development, with its multifaceted biological activities and recent advancements in synthesis and formulation. Ongoing research is expected to further unravel its therapeutic potential and address existing challenges, ultimately bridging the gap between bench and bedside. For researchers and industry professionals, this compound offers a fertile ground for exploration in the quest for novel and effective treatments for inflammatory diseases and cancer.